Cas no 70618-03-0 (1-pyridin-2-ylethanone N-(3-fluorophenyl)thiosemicarbazone)

• Product name: 1-pyridin-2-ylethanone N-(3-fluorophenyl)thiosemicarbazone
• CAS No: 70618-03-0
• MF: C₁₄H₁₃FN₄S
• MW: 288.343224287033
• CID: 975401
• PubChem ID: 9554757

1-pyridin-2-ylethanone N-(3-fluorophenyl)thiosemicarbazone Chemical and Physical Properties

Names and Identifiers

• 1-pyridin-2-ylethanone N-(3-fluorophenyl)thiosemicarbazone
• 1-(3-fluorophenyl)-3-[(E)-1-pyridin-2-ylethylideneamino]thiourea
• (1E)-1-(2-Pyridinyl)ethanone N-(3-fluorophenyl)thiosemicarbazone
• 2-acetylpyridine 4-(3-fluorophenyl)-3-thiosemicarbazone
• CHEMBL2037436
• NSC345697
• 70618-03-0
• DTXSID60429591
• NSC-345697
• 1-(3-fluorophenyl)-3-[(E)-1-(2-pyridyl)ethylideneamino]thiourea

• Inchi： InChI=1S/C14H13FN4S/c1-10(13-7-2-3-8-16-13)18-19-14(20)17-12-6-4-5-11(15)9-12/h2-9H,1H3,(H2,17,19,20)/b18-10+
• InChI Key： VCKFVZSNSWYSKQ-VCHYOVAHSA-N
• SMILES： CC(=NNC(=S)NC1=CC(=CC=C1)F)C2=CC=CC=N2

Computed Properties

• Exact Mass: 288.08469
• Monoisotopic Mass: 288.08449577g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 361
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 81.4Ų
• XLogP3: 2.8

Experimental Properties

• PSA: 49.31
• LogP: 3.39520